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Compound of Interest

Compound Name: TEEPOL HB7

CAS No.: 134092-79-8

Cat. No.: B1179455

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical composition of TEEPOL
HB7, a high-foaming industrial detergent. The information is compiled from technical data

sheets and safety data sheets to offer a comprehensive overview for research and

development applications.

Core Chemical Composition
TEEPOL HB7 is an aqueous solution primarily composed of sodium salts of a broad cut

primary alcohol sulphate.[1] The active surfactant component is a mixture of sodium alkyl

sulphates with varying alkyl chain lengths. This variability is inherent to the "broad cut"

manufacturing process of the primary alcohol raw material.

A more specific identification of the active ingredient is "Sulfuric acid, mono-C9-13-alkyl esters,

sodium salts".[2] This indicates that the alkyl chains predominantly range from nine to thirteen

carbon atoms. The concentration of this active matter is nominally 40%.[1]
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The remainder of the solution consists of water and may contain minor components such as

unreacted alcohols, inorganic salts (e.g., sodium sulfate) as byproducts of the manufacturing

process, and additives. One identified additive is formaldehyde, present at a concentration of

less than 1%.[2]

Quantitative Data
The following table summarizes the known components of TEEPOL HB7 based on available

data.

Component CAS Number
Concentration (%
w/w)

Function

Sulfuric acid, mono-

C9-13-alkyl esters,

sodium salts

72906-11-7 > 30% Anionic Surfactant

Water 7732-18-5 ~ 60% (by difference) Solvent

Formaldehyde 50-00-0 < 1% Preservative

Non-hazardous

ingredients (e.g.,

inorganic salts, etc.)

Not specified Remainder -

Physicochemical Properties
TEEPOL HB7 is a clear liquid with a slight odor.[2][3] It is soluble in water and has a specific

gravity of approximately 1.03.[2][3] The pH of the solution is typically in the range of 6 to 9.[2]

Experimental Protocols for Analysis
While specific proprietary analytical methods for TEEPOL HB7 are not publicly available, the

characterization of its primary components, sodium alkyl sulphates, can be achieved through

standard analytical techniques for surfactants.

3.1. Determination of Active Matter: The concentration of the anionic surfactant can be

determined by titration methods, such as the two-phase titration method (Epton titration) using
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a cationic titrant like benzethonium chloride or cetylpyridinium chloride in the presence of a

suitable indicator.

3.2. Characterization of Alkyl Chain Distribution: High-Performance Liquid Chromatography

(HPLC), particularly with a C8 or C18 reverse-phase column, is a suitable method for

separating and quantifying the individual sodium alkyl sulphates based on their chain length.[4]

This allows for the determination of the distribution of the C9 to C13 alkyl chains.

3.3. Identification and Quantification of Additives: The presence of formaldehyde can be

confirmed and quantified using various methods, including spectrophotometry after

derivatization (e.g., with acetylacetone) or by HPLC with a suitable detector.

Visualizations
General Chemical Structure of the Active Ingredient
The following diagram illustrates the general chemical structure of the primary active

component in TEEPOL HB7, sodium primary alkyl sulphate, highlighting the variable length of

the alkyl chain.
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General structure of sodium primary alkyl sulphate.

Click to download full resolution via product page

General structure of sodium primary alkyl sulphate.

Compositional Overview of TEEPOL HB7
This diagram provides a simplified representation of the chemical composition of TEEPOL
HB7.

Components

TEEPOL HB7

Sodium C9-C13 Alkyl Sulphate
(>30%)

Water
(~60%)

Additives
(<1%)

Compositional overview of TEEPOL HB7.
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Compositional overview of TEEPOL HB7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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